BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Benzyl-1,1,3,3-
tetramethylisoindoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Benzyl-1,1,3,3-
Compound Name: o
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Cat. No.: B1281721

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Benzyl-1,1,3,3-
tetramethylisoindoline, a substituted isoindoline of interest in synthetic chemistry. This
document details the compound's chemical and physical properties, provides a thorough
experimental protocol for its synthesis, and outlines the analytical methods for its
characterization. While direct biological applications of this specific molecule are not
extensively documented, this guide discusses the broader pharmacological context of the
isoindoline core, a privileged scaffold in medicinal chemistry. The synthesis workflow is visually
represented to facilitate understanding of the experimental process.

Introduction

2-Benzyl-1,1,3,3-tetramethylisoindoline (CAS No. 82894-83-5) is a tertiary amine belonging
to the isoindoline class of heterocyclic compounds. Its structure features a benzyl group
attached to the nitrogen atom of the isoindoline ring, which is further substituted with four
methyl groups at the 1 and 3 positions. This compound is primarily recognized as a key
intermediate in the synthesis of the stable nitroxide radical, 1,1,3,3-tetramethylisoindolin-2-
yloxyl, a valuable tool in the study of radical reactions. The isoindoline core itself is present in a
variety of biologically active molecules and approved drugs, highlighting the potential of its
derivatives in drug discovery and development.
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Chemical and Physical Properties

The fundamental properties of 2-Benzyl-1,1,3,3-tetramethylisoindoline are summarized in
the table below. This data is crucial for its handling, characterization, and application in a
laboratory setting.

Property Value Reference(s)
CAS Number 82894-83-5 [1]
Molecular Formula Ci9H23N [1]
Molecular Weight 265.39 g/mol [1]
Appearance Colorless needles [2]
Melting Point 63-64 °C [2]
Solubility Soluble in methanol and 2]
ethanol
Synthesis

The primary route for the synthesis of 2-Benzyl-1,1,3,3-tetramethylisoindoline is through the
Grignard reaction of N-benzylphthalimide with methylmagnesium iodide. This method has been
reported to yield the desired product in moderate amounts.

Synthetic Workflow

The synthesis of 2-Benzyl-1,1,3,3-tetramethylisoindoline can be visualized as a two-step
process starting from phthalimide. First, N-benzylphthalimide is synthesized, which then
undergoes a Grignard reaction to yield the final product.
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Step 1: N-Benzylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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